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Compound of Interest

Compound Name: ENMD-1068 hydrochloride

Cat. No.: B8118208 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

ENMD-1068 hydrochloride based on general laboratory safety protocols and data from a

representative Safety Data Sheet (SDS) for a similar research compound. The official SDS for

ENMD-1068 hydrochloride from the manufacturer could not be directly located. Therefore, all

personnel must consult the specific SDS for ENMD-1068 hydrochloride before handling this

compound. The following guidance should be considered as a baseline for safe laboratory

practices.

Personal Protective Equipment (PPE)
When handling ENMD-1068 hydrochloride, particularly in its powdered form, a

comprehensive suite of personal protective equipment is necessary to minimize exposure and

ensure personal safety. The following table summarizes the required PPE, based on general

best practices for handling potent chemical compounds in a research setting.
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PPE Category Item
Specification/Stand
ard

Purpose

Hand Protection Gloves

Nitrile, powder-free.

Change every 30-60

minutes or if

contaminated.

Double-gloving is

recommended.[1]

Prevents skin contact

and absorption.

Powder-free gloves

reduce the risk of

aerosolizing the

compound.[1]

Eye Protection Safety Goggles

ANSI Z87.1-rated,

chemical splash

goggles.[2]

Protects eyes from

splashes, and

airborne particles.

Body Protection Laboratory Coat
Long-sleeved,

properly fitted.

Shields skin and

personal clothing from

contamination.

Respiratory Protection Respirator/Face Mask

N95 or N100

particulate mask for

handling powders. A

chemical cartridge-

type respirator may be

required for large

spills.[1][3]

Prevents inhalation of

the powdered

compound.[3] Surgical

masks offer little to no

protection.[1]

Foot Protection Closed-toe Shoes
Substantial, non-slip

footwear.

Protects feet from

spills and falling

objects.

Operational Plan for Handling ENMD-1068
Hydrochloride
This step-by-step guide outlines the procedure for safely handling ENMD-1068 hydrochloride
from receipt to preparation for experimental use.

1. Pre-Handling Preparation:
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Acquire and Review SDS: Obtain the specific Safety Data Sheet for ENMD-1068
hydrochloride from the manufacturer. All laboratory personnel involved must read and
understand the SDS before handling the compound.
Designate a Handling Area: All work with ENMD-1068 hydrochloride powder should be
conducted in a designated area, such as a chemical fume hood, to control potential
exposure.[4]
Assemble Materials: Gather all necessary equipment, including PPE, weighing paper,
spatulas, solvent, and waste containers, before bringing the compound into the handling
area.
Emergency Preparedness: Ensure that an emergency shower, eyewash station, and
appropriate spill kit are readily accessible.[5]

2. Handling the Compound:

Don PPE: Put on all required personal protective equipment as outlined in the table above.
Weighing: Carefully weigh the desired amount of ENMD-1068 hydrochloride on a calibrated
analytical balance within the chemical fume hood. Use anti-static weighing dishes if
necessary.
Dissolution: Add the appropriate solvent to the compound in a suitable container. Gently swirl
or vortex to dissolve. Avoid splashing.
Labeling: Clearly label the container with the compound name, concentration, solvent, date
of preparation, and any relevant hazard warnings.

3. Post-Handling Procedures:

Decontamination: Wipe down all surfaces and equipment used with an appropriate cleaning
agent.
Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should
be removed last and disposed of as chemical waste.[1]
Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[1]
Storage: Store the stock solution and any remaining solid compound according to the
manufacturer's instructions, typically in a cool, dry, and dark place.

Disposal Plan for ENMD-1068 Hydrochloride Waste
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure laboratory safety.
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1. Waste Segregation:

Solid Waste: All solid waste contaminated with ENMD-1068 hydrochloride, including used
gloves, weighing paper, and disposable labware, should be collected in a designated,
labeled hazardous waste container.
Liquid Waste: Unused solutions of ENMD-1068 hydrochloride and contaminated solvents
should be collected in a separate, labeled hazardous liquid waste container. Do not mix
incompatible wastes.[6]
Sharps Waste: Needles, syringes, and other sharps contaminated with the compound must
be disposed of in a designated sharps container.

2. Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name(s) of the contents, and the associated hazards.[6][7]
Closure: Keep all waste containers securely closed when not in use.[6]
Secondary Containment: Use secondary containment for liquid waste containers to prevent
spills.[6]

3. Final Disposal:

Institutional Procedures: Follow your institution's specific procedures for the disposal of
hazardous chemical waste. This typically involves arranging for pickup by a licensed
hazardous waste disposal company.
Regulatory Compliance: Ensure all disposal practices comply with local, state, and federal
regulations.[8]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of ENMD-1068
hydrochloride.
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Caption: Workflow for Safe Handling of ENMD-1068 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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